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Compound of Interest

Compound Name: 8RK64

Cat. No.: B10825134 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of 8RK64, a potent and selective activity-based probe

for the deubiquitinating enzyme Ubiquitin C-terminal Hydrolase L1 (UCHL1).

Introduction
Activity-based protein profiling (ABPP) is a powerful chemoproteomic strategy used to study

the activity of enzymes in complex biological systems.[1][2][3] Unlike traditional proteomic

approaches that measure protein abundance, ABPP utilizes chemical probes that covalently

bind to the active site of enzymes, providing a direct measure of their functional state.[2] The

8RK64 probe is a small-molecule, cell-permeable tool designed for the study of UCHL1 activity

in vitro, in live cells, and in vivo.[4][5][6] UCHL1 is a deubiquitinating enzyme (DUB) that is

highly expressed in neurons and has been implicated in neurodegenerative diseases and

cancer.[4][7]

The 8RK64 probe contains a cyanimide reactive moiety that covalently modifies the active-site

cysteine residue (Cys90) of UCHL1 in an activity-dependent manner.[4][8] It also possesses an

azide group, which allows for the attachment of reporter tags (e.g., fluorophores or biotin) via

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), also known as "click chemistry".[4][9]

This two-step labeling approach offers flexibility for various downstream applications, including

fluorescence imaging and protein enrichment for mass spectrometry-based identification.[4][6]
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The following tables summarize the key quantitative data for the 8RK64 probe and its

derivatives.

Table 1: In Vitro Potency and Selectivity of 8RK64 and Analogs

Compound Target IC50 (µM) Notes

8RK64 UCHL1 0.32
Covalent inhibitor.[4]

[10]

UCHL3 216
High selectivity over

UCHL3.[4][9]

UCHL5 >1000
High selectivity over

UCHL5.[4][9]

6RK73 UCHL1 0.23
Parent inhibitor of

8RK64.[4][9]

9RK87 (Rhodamine

probe)
UCHL1 0.44

Fluorescent analog of

8RK64.[6]

8RK59 (BodipyFL

probe)
UCHL1 ~1

Fluorescent analog of

8RK64.[6]

JYQ88 UCHL1 12.9
Negative control

compound.[8]

Table 2: Cellular Activity and Recommended Concentrations

Application
Recommended
Concentration

Cell Line Example Incubation Time

In-cell Target

Engagement (ABPP)
3 µM HEK293T 1 hour

In vivo (Zebrafish) up to 50 µM Zebrafish embryos Not specified
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Two-Step Activity-Based Protein Profiling Workflow
This workflow outlines the general procedure for using 8RK64 in a two-step labeling

experiment for subsequent analysis, such as pull-down and mass spectrometry.
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Figure 1: A diagram of the two-step ABPP workflow with 8RK64.

Competitive Activity-Based Protein Profiling Workflow
This workflow is used to assess the selectivity of an inhibitor against the target of 8RK64
(UCHL1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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